Homoferreirin

• CAS No.: 482-01-9
• Product Name: Homoferreirin
• Molecular Formula: C17H16O6
• Molecular Weight: 316.3 g/mol
• IUPAC Name: 3-(2,4-dimethoxyphenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C17H16O6/c1-21-10-3-4-11(14(7-10)22-2)12-8-23-15-6-9(18)5-13(19)16(15)17(12)20/h3-7,12,18-19H,8H2,1-2H3
• Standard InChIKey: LMLDNMHDNFCNCW-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2COC3=CC(=CC(=C3C2=O)O)O)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C2COC3=CC(=CC(=C3C2=O)O)O)OC
• Melting Point: 168-169°C
• Physical Description: Solid
• Description: Homoferreirin belongs to the class of organic compounds known as 4'-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C4' atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one. Thus, homoferreirin is considered to be a flavonoid lipid molecule. Homoferreirin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, homoferreirin is primarily located in the membrane (predicted from logP). Homoferreirin can be biosynthesized from flavanone. Outside of the human body, homoferreirin can be found in chickpea and pulses. This makes homoferreirin a potential biomarker for the consumption of these food products.; Homoferreirin is a dihydroxyflavanone that is flavanone substituted by hydroxy groups at positions 5 and 7 and methoxy groups at positions 2' and 4' respectively. It has a role as a plant metabolite. It is a dimethoxyflavanone and a dihydroxyflavanone. It derives from a flavanone.
• Synonyms: 5,7-Dihydroxy-2′,4′-dimethoxyisoflavanone; (±)-Homoferreirin; 3-(2,4-Dimethoxyphenyl)-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• PubChem Compound: 442788
• Last Modified: Nov 11 2021